Cas no 111886-16-9 (Benzo[1,2-d:4,5-d']diimidazole-4,8(1H,5H)-dione(9CI))

• Product Name: Benzo[1,2-d:4,5-d']diimidazole-4,8(1H,5H)-dione(9CI)
• CAS No: 111886-16-9
• MF: C₈H₄N₄O₂
• MW: 188.142960548401
• CID: 129452
• PubChem ID: 57357351
• Update Time: 2025-04-18

Benzo[1,2-d:4,5-d']diimidazole-4,8(1H,5H)-dione(9CI) Chemical and Physical Properties

Names and Identifiers

• Benzo[1,2-d:4,5-d']diimidazole-4,8(1H,5H)-dione(9CI)
• 3,5-dihydroimidazo[4,5-f]benzimidazole-4,8-dione
• Benzo[1,2-d:4,5-d]diimidazole-4,8(1H,5H)-dione (9CI)
• SCHEMBL10841620
• Benzo[1,2-d:4,5-d']diimidazole-4,8(1H,5H)-dione
• Benzo[1,2-d:4,5-d']diimidazole-4,8(1H,7H)-dione
• DTXSID20723643
• 111886-16-9
• SCHEMBL13735762

• Inchi： 1S/C8H4N4O2/c13-7-3-4(10-1-9-3)8(14)6-5(7)11-2-12-6/h1-2H,(H,9,10)(H,11,12)
• InChI Key： PNBDXKUYTMQOMX-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C(C3=C1NC=N3)=O)N=CN2

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 188.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 52.54
• LogP: -0.40260